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An In-Depth Technical Guide to 2-Chloro-4-methoxy-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-4-methoxy-L-
phenylalanine, a synthetically derived, non-proteinogenic amino acid. While a dedicated CAS
(Chemical Abstracts Service) number for this specific molecule is not readily available in
common chemical databases, this guide will extrapolate its properties, synthesis, and potential
applications from closely related analogs and the foundational principles of medicinal
chemistry. This document is intended to serve as a foundational resource for researchers and
drug development professionals interested in the strategic use of halogenated and
methoxylated amino acids in peptide and small molecule design. We will delve into the
rationale behind its molecular design, propose a viable synthetic route, and discuss its potential
impact on pharmacological properties.

Introduction and Rationale
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The precise modification of amino acid side chains is a cornerstone of modern drug discovery.
The introduction of substituents like halogens and methoxy groups can profoundly influence a
molecule's conformational preferences, metabolic stability, and binding interactions with
biological targets.[1][2] 2-Chloro-4-methoxy-L-phenylalanine represents a unique
combination of these functional groups on a phenylalanine scaffold.

e The 2-chloro substituent introduces steric bulk and an electron-withdrawing group ortho to
the benzyl side chain. This can enforce a specific torsional angle (x1) and potentially engage
in halogen bonding or other specific interactions within a protein binding pocket.[2]

e The 4-methoxy group, in the para position, is a well-known modulator of electronic properties
and can serve as a hydrogen bond acceptor. Its presence can also influence the lipophilicity
and metabolic profile of the parent molecule.[1][2]

This guide will treat 2-Chloro-4-methoxy-L-phenylalanine as a novel molecular entity and
provide the necessary theoretical and practical framework for its synthesis and utilization.

Physicochemical and Structural Properties

While experimental data for the target molecule is unavailable, we can predict its properties
based on known data from its structural parents: 2-Chloro-L-phenylalanine and 4-Methoxy-L-
phenylalanine.

Table 1: Comparison of Physicochemical Properties
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Predicted: 2-
2-Chloro-L- 4-Methoxy-L-
Property . . Chloro-4-methoxy-
phenylalanine phenylalanine .
L-phenylalanine
CAS Number 103616-89-3[3][4][5] 6230-11-1[6] Not Available
Molecular Formula CoH10CINO2[3][4][5] C10H13NO3 C10H12CINO3
Molecular Weight 199.6 g/mol [3][4] 195.21 g/mol 229.66 g/mol
Expected to be a
Melting Point 227 - 235 °C[5] 259-261 °C (dec.)[6] crystalline solid with a
high melting point.
] ) Predicted to have low
Slightly soluble in ) o
- ] Soluble in aqueous solubility in water,
Solubility ethanol.[3] Insoluble in ) ) o
acid.[6] enhanced in acidic or
water.[7] ) )
basic solutions.
) ) ) ) Expected to be a
White to off-white White to very slightly ) )
Appearance white to off-white

crystalline powder.[5]

beige powder.[6]

crystalline powder.

Proposed Synthesis Protocol

The synthesis of 2-Chloro-4-methoxy-L-phenylalanine can be approached through several

established methods for asymmetric amino acid synthesis. A plausible and efficient route would

involve the asymmetric alkylation of a glycine-derived Schiff base, a method known for its

reliability and stereocontrol.

Experimental Workflow: Asymmetric Synthesis
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Step 1: Precursor Synthesis

(Z-Chloru-4-methoxybenzyl hromide\
) Base (e.g., 50% KOH)

Glycine Schiff Base
(e.g., from benzophenone) Reactant

Step 2: Asymmetric Alkylation Step 3: Deprotection

Phase-Transfer Catalyst \ N ( Jnput ‘Acid Hydrolysis Final Product
- »!| Alkviated ;. npul . 0 0 .
(e.9., O-allyl-N-(8-anthracenyimethyl)cinchonidinium bromide) | = P e.g.. 3M HO) 2-Chloro-4-methoxy-L-phenylalanine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8177436/docs#2-chloro-4-methoxy-I-phenylalanine-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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